Cas no 1646-88-4 (Aldicarb sulfone)

Aldicarb sulfone is a sulfone derivative of aldicarb, a carbamate insecticide. It is primarily recognized as a key metabolite of aldicarb, formed through oxidative processes in environmental and biological systems. This compound exhibits systemic properties, enabling its translocation within plant tissues to provide targeted pest control. Aldicarb sulfone is notable for its persistence in soil and water, making it a subject of environmental monitoring due to its potential ecological impact. Its analytical detection is critical in regulatory assessments to ensure compliance with safety standards. The compound's stability and detectability make it a useful marker for aldicarb degradation studies and residue analysis.
Aldicarb sulfone structure
Aldicarb sulfone structure
Product Name:Aldicarb sulfone
CAS No:1646-88-4
MF:C7H14N2O4S
MW:222.262060642242
MDL:MFCD00041804
CID:168727
Update Time:2025-05-28

Aldicarb sulfone Chemical and Physical Properties

Names and Identifiers

    • (E)-2-Methyl-2-(methylsulfonyl)propanal O-methylcarbamoyl oxime
    • Aldicarb (sulfone)
    • Aldicarb Sulfone
    • Aldicarb Sulfone
    • Aldicarb-sulfone
    • Aldicarbsulfone Solution
    • Propanal,2-methyl-2-(methylsulfonyl)-, O-[(methylamino)carbonyl]oxime
    • (5Ξ)-7,7-dimethyl-8,8-dioxo-4-oxa-8λ6-thia-2,5-diazanon-5-en-3-one
    • (EZ)-2-mesyl-2-methylpropionaldehyde O-methylcarbamoyloxime
    • [(E)-(2-methyl-2-methylsulfonylpropylidene)amino] N-methylcarbamate
    • 2-methyl-2-(methylsulfonyl)propanal O-[(methylamino)carbonyl]oxime
    • UCES
    • ent4.9
    • Standak
    • STANDOK
    • UC21865
    • Sulfocarb
    • ALDOXYCARB
    • STANDAK(R)
    • aldoxycarbe
    • entai3-29261
    • Aldicarb sulfone
    • MDL: MFCD00041804
    • Inchi: 1S/C7H14N2O4S/c1-7(2,14(4,11)12)5-9-13-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5+
    • InChI Key: YRRKLBAKDXSTNC-WEVVVXLNSA-N
    • SMILES: S(C)(C(/C=N/OC(NC)=O)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 222.06700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Density: 1.3816 (rough estimate)
  • Melting Point: 132-135 °C
  • Refractive Index: 1.5690 (estimate)
  • PSA: 93.21000
  • LogP: 1.62310

Aldicarb sulfone Security Information

  • Symbol: GHS06 GHS09
  • Signal Word:Danger
  • Hazard Statement: H300-H310-H330-H400
  • Warning Statement: P260-P264-P273-P280-P284-P302 + P350
  • Hazardous Material transportation number:UN 2757
  • WGK Germany:3
  • Hazard Category Code: 24-26/28
  • Safety Instruction: 28-36/37-45
  • RTECS:UE2080000
  • Hazardous Material Identification: T+
  • Risk Phrases:R24; R26/28
  • Safety Term:6.1(a)
  • HazardClass:6.1(a)
  • PackingGroup:I
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Hazard Level:6.1(a)

Aldicarb sulfone Customs Data

  • HS CODE:2930909052
  • Customs Data:

    China Customs Code:

    2930909052

    Overview:

    2930909052 Methomyl\Aldicarb\Ethiophenyl, etc. [including Carbendazim\Methiocarb \Doxycycline\Aldicarb\Thiodicarb \].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    S.Import and Export Pesticide Registration Certificate

    Summary:

    2930909052 (e)-2-methyl-2-(methylsulfonyl)propanal o-methylcarbamoyl oxime.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:6.5%.general tariff:30.0%

Aldicarb sulfone Pricemore >>

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Aldicarb sulfone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1646-88-4)ALDICARB-SULFONE
Order Number:sfd17230
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1646-88-4)Aldicarb-sulfone
Order Number:LE10906
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1646-88-4)ALDICARB-SULFONE
sfd17230
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1646-88-4)Aldicarb-sulfone
LE10906
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email